Cas no 2305308-43-2 (N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide)

• Product Name: N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide
• CAS No: 2305308-43-2
• MF: C₁₃H₁₂ClN₃O
• MW: 261.706881523132
• CID: 6435549
• PubChem ID: 139015533
• Update Time: 2025-05-25

N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide
• 2305308-43-2
• EN300-26585181

• Inchi： 1S/C13H12ClN3O/c1-4-11(18)17-9-5-6-10-13(12(9)14)16-8(3)7(2)15-10/h4-6H,1H2,2-3H3,(H,17,18)
• InChI Key： NMJTUZVGGYTQOQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C1=NC(C)=C(C)N=2)NC(C=C)=O

Computed Properties

• Exact Mass: 261.0668897g/mol
• Monoisotopic Mass: 261.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.9Ų

Additional information on N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide

N-(5-Chloro-2,3-Dimethylquinoxalin-6-Yl)Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 2305308-43-2, commonly referred to as N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique quinoxaline core, which serves as a versatile platform for various chemical modifications. The quinoxaline moiety, a bicyclic aromatic structure, is known for its stability and ability to participate in diverse chemical reactions, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide in the development of advanced functional materials. Researchers have explored its role in the creation of coordination polymers and metal-organic frameworks (MOFs), where the compound's ability to act as a ligand has proven particularly advantageous. The presence of the chlorine substituent at the 5-position of the quinoxaline ring enhances the compound's electron-withdrawing properties, which are critical for stabilizing metal-ligand interactions in these frameworks.

In addition to its applications in materials science, this compound has also been investigated for its potential in medicinal chemistry. The prop-2-enamide group attached to the quinoxaline core introduces additional functional diversity, enabling the compound to interact with biological systems in complex ways. Recent research has focused on its ability to modulate enzyme activity and its potential as a lead compound for drug discovery. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in the development of anticancer therapies.

The synthesis of N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The quinoxaline core is typically synthesized via a condensation reaction between o-aminoaryl compounds and carbonyl compounds under high temperature conditions. Subsequent substitution reactions are then employed to introduce the chlorine and methyl groups at specific positions on the quinoxaline ring. Finally, the prop-2-enamide group is introduced through an amide bond formation reaction, often utilizing coupling agents such as EDC or HATU.

One of the most intriguing aspects of this compound is its photophysical properties. The conjugated π-system within the quinoxaline core gives rise to strong absorption bands in the ultraviolet-visible spectrum, making it a promising candidate for applications in optoelectronic devices. Recent studies have explored its use as a chromophore in dye-sensitized solar cells (DSSCs), where it has demonstrated moderate efficiency under simulated sunlight conditions. Furthermore, its ability to undergo excited-state intramolecular charge transfer (ESICT) has been leveraged in the development of sensors for detecting environmental pollutants.

From an environmental standpoint, researchers have also investigated the biodegradation and toxicity profiles of N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide. Initial studies suggest that while the compound exhibits low acute toxicity towards aquatic organisms, further research is required to fully understand its long-term ecological impact. These findings underscore the importance of responsible synthesis and disposal practices when working with such compounds.

In conclusion, N-(5-chloro-2,3-dimethylquinoxalin-6-yl)prop-2-enamide represents a versatile and multifaceted compound with applications spanning materials science, medicinal chemistry, and optoelectronics. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic research and industrial innovation.